Coccinic acid
Coccinic acid
Brand Name:
Vulcanchem
CAS No.:
107783-45-9
VCID:
VC0178127
InChI:
InChI=1S/C17H19NO6/c1-23-16(20)14-12-8-7-11(18(12)17(21)22)9-13(14)24-15(19)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,21,22)
SMILES:
COC(=O)C1C2CCC(N2C(=O)O)CC1OC(=O)C3=CC=CC=C3
Molecular Formula:
C17H19NO6
Molecular Weight:
333.34
Coccinic acid
CAS No.: 107783-45-9
Main Products
VCID: VC0178127
Molecular Formula: C17H19NO6
Molecular Weight: 333.34
| CAS No. | 107783-45-9 |
|---|---|
| Product Name | Coccinic acid |
| Molecular Formula | C17H19NO6 |
| Molecular Weight | 333.34 |
| IUPAC Name | 3-benzoyloxy-4-methoxycarbonyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid |
| Standard InChI | InChI=1S/C17H19NO6/c1-23-16(20)14-12-8-7-11(18(12)17(21)22)9-13(14)24-15(19)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,21,22) |
| Standard InChIKey | PNJFEOGCMIEFTL-UHFFFAOYSA-N |
| SMILES | COC(=O)C1C2CCC(N2C(=O)O)CC1OC(=O)C3=CC=CC=C3 |
| Appearance | Powder |
| Synonyms | 3-(Benzoyloxy)-2-(Methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid |
| Last Modified | Aug 20 2021 |
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